Cas no 2060039-98-5 (tert-butyl 3-amino-2-(4-bromophenyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-2-(4-bromophenyl)pyrrolidine-1-carboxylate
• CAS No: 2060039-98-5
• MF: C₁₅H₂₁BrN₂O₂
• MW: 341.243443250656
• MDL: MFCD30499709
• CID: 5163760
• PubChem ID: 137703419
• Update Time: 2025-06-14

tert-butyl 3-amino-2-(4-bromophenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-amino-2-(4-bromophenyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-amino-2-(4-bromophenyl)pyrrolidine-1-carboxylate

• MDL： MFCD30499709
• Inchi： 1S/C15H21BrN2O2/c1-15(2,3)20-14(19)18-9-8-12(17)13(18)10-4-6-11(16)7-5-10/h4-7,12-13H,8-9,17H2,1-3H3
• InChI Key： UTNAUHWHPYIWHH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(N)C1C1=CC=C(Br)C=C1

Additional information on tert-butyl 3-amino-2-(4-bromophenyl)pyrrolidine-1-carboxylate

Research Brief on tert-Butyl 3-amino-2-(4-bromophenyl)pyrrolidine-1-carboxylate (CAS: 2060039-98-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrrolidine derivatives as key intermediates in drug discovery. Among these, tert-butyl 3-amino-2-(4-bromophenyl)pyrrolidine-1-carboxylate (CAS: 2060039-98-5) has emerged as a promising scaffold due to its structural versatility and potential pharmacological applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, characterization, and biological relevance.

The compound, characterized by the presence of a 4-bromophenyl group and a tert-butyl carbamate-protected amino group, serves as a critical intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of kinase inhibitors and GPCR modulators, owing to its ability to interact with key enzymatic targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this intermediate in the synthesis of novel PI3K inhibitors, showcasing its role in oncology research.

From a synthetic perspective, tert-butyl 3-amino-2-(4-bromophenyl)pyrrolidine-1-carboxylate has been synthesized via asymmetric hydrogenation of corresponding enamines, followed by Boc protection. The bromophenyl moiety provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the rapid diversification of the pyrrolidine core. Recent optimizations in its synthesis have focused on improving enantioselectivity and yield, as highlighted in a 2024 Organic Process Research & Development publication.

In terms of biological activity, derivatives of this compound have shown promising results in preclinical models. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that analogs bearing this scaffold exhibited potent activity against neurodegenerative targets, particularly in modulating tau protein aggregation. Additionally, its role as a precursor to proteolysis-targeting chimeras (PROTACs) has been explored, with recent findings suggesting its potential in targeted protein degradation strategies.

Looking ahead, the versatility of tert-butyl 3-amino-2-(4-bromophenyl)pyrrolidine-1-carboxylate positions it as a valuable building block in medicinal chemistry. Future research directions may include its application in the development of covalent inhibitors or bifunctional molecules, leveraging its reactive sites for targeted drug design. As the field continues to evolve, this compound is expected to play a pivotal role in addressing unmet medical needs, particularly in oncology and CNS disorders.